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Compound of Interest

Compound Name: Ginkgolide A (Standard)

Cat. No.: B15620150 Get Quote

An In-Depth Technical Guide to Ginkgolide A
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ginkgolide A, a bioactive terpene

trilactone isolated from the leaves of the Ginkgo biloba tree. This document details its chemical

properties, pharmacological activities, and the molecular mechanisms underlying its effects,

with a focus on its antagonistic actions on neurotransmitter and inflammatory pathways.

Core Properties of Ginkgolide A
Ginkgolide A is a complex diterpenoid lactone with a unique cage-like molecular structure.[1][2]

Its rigid framework is responsible for its specific interactions with biological targets.
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Property Value Source

CAS Number 15291-75-5 [3][4][5][6][7]

Molecular Formula C₂₀H₂₄O₉ [3][4][5][6]

Molecular Weight 408.40 g/mol [3][4][6][7][8]

IUPAC Name

(1R,3R,6R,7S,8S,10R,11S,13

S,16S,17R)-8-tert-butyl-6,17-

dihydroxy-16-methyl-2,4,14,19-

tetraoxahexacyclo[8.7.2.0¹﹐

¹¹.0³﹐⁷.0⁷﹐¹¹.0¹³﹐

¹⁷]nonadecane-5,15,18-trione

[3]

Synonyms BN-52020 [1][4][8]

Appearance White crystalline solid [6]

Melting Point >300 °C [9]

Storage Temperature -20 °C [5][9]

Pharmacological Profile and Mechanism of Action
Ginkgolide A exhibits a range of biological activities, primarily acting as an antagonist at

specific receptor sites. Its most well-documented effects are on the central nervous system and

in inflammatory processes.

Antagonism of GABAergic Neurotransmission
Ginkgolide A functions as a non-competitive antagonist of γ-aminobutyric acid (GABA)

receptors, particularly the GABAA and GABAC subtypes.[3][4][10] This antagonism is believed

to underlie some of its neurological effects.

Mechanism: Ginkgolide A is thought to bind within the ion channel pore of the GABA

receptor, allosterically inhibiting the flow of chloride ions and thereby reducing the inhibitory

effect of GABA.[3] This action is similar to that of the known GABA receptor antagonist,

picrotoxin.[4]
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Significance: The modulation of GABAergic signaling suggests potential applications for

Ginkgolide A in conditions characterized by excessive inhibitory neurotransmission. Studies

have indicated an anxiolytic-like effect of Ginkgo biloba extract, with Ginkgolide A being a key

contributor to this activity.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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